(3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone

• IUPAC Name: (3-methoxyphenyl)-[1-[(6-methylpyridin-2-yl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C20H24N2O2/c1-15-6-3-9-18(21-15)14-22-11-5-8-17(13-22)20(23)16-7-4-10-19(12-16)24-2/h3-4,6-7,9-10,12,17H,5,8,11,13-14H2,1-2H3
• InChI Key: HADIMDRPQFYOJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCCC(C2)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

(3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

(3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone has been studied for its potential applications in the treatment of various medical conditions, such as Parkinson's disease, Alzheimer's disease, and schizophrenia. It has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Mechanism of Action

(3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone acts as an inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, (3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone increases the levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
(3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone in lab experiments is its ability to improve cognitive function and memory, making it a useful tool for studying the brain and neurological disorders. However, one limitation is that (3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone can have different effects on different animal models, which can make it difficult to draw conclusions from experiments.

Future Directions

There are several potential future directions for research on (3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone. One direction is to further investigate its neuroprotective effects and potential applications in the treatment of neurological disorders. Another direction is to study its effects on different animal models and to identify any potential side effects or limitations. Additionally, research could focus on developing new and improved synthesis methods for (3-methoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone, which could make it more accessible for scientific research.